Cas no 6712-89-6 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide
• CAS No: 6712-89-6
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 4656544
• PubChem ID: 10400827
• Update Time: 2025-06-08

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide
• 2H-Isoindole-2-propanesulfonamide, 1,3-dihydro-1,3-dioxo-

• Inchi： 1S/C11H12N2O4S/c12-18(16,17)7-3-6-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,4-5H,3,6-7H2,(H2,12,16,17)
• InChI Key： WKRSAGZLXVSWMX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCS(N)(=O)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 486.8±47.0 °C at 760 mmHg
• Flash Point: 248.2±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide

Introduction to 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide (CAS No. 6712-89-6)

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide, also known by its CAS number 6712-89-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides and features a distinctive isoindoline core, which contributes to its biological activity and pharmacological profile.

The molecular structure of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide consists of a sulfonamide group attached to a propyl chain, which is further linked to an isoindoline ring. The isoindoline moiety is characterized by a six-membered ring fused with a five-membered ring, both of which are substituted with keto groups. This structural arrangement imparts the compound with specific chemical and physical properties that are crucial for its biological activity.

Recent studies have explored the potential of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide have also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics make it an attractive candidate for further clinical development.

Toxicity studies have shown that 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propane-1-sulfonamide is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Ongoing research is focused on optimizing the compound's safety profile and identifying potential side effects.

In conclusion, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)propane - 1 - sulfonamide (CAS No. 6712 - 89 - 6) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an intriguing subject for further investigation in the fields of medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds the potential to contribute significantly to the development of new treatments for inflammatory diseases and cancer.